2',3'-Dihydro-7'-methyl-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-6'-carbonitrile

Specification

• CAS No.: 58610-64-3
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 7'-methyl-5'-oxospiro[1,3-dioxolane-2,1'-2,3-dihydroindolizine]-6'-carbonitrile
• Standard InChI: InChI=1S/C12H12N2O3/c1-8-6-10-12(16-4-5-17-12)2-3-14(10)11(15)9(8)7-13/h6H,2-5H2,1H3
• Standard InChI Key: RQBNYJSVGQGNAA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N2CCC3(C2=C1)OCCO3)C#N
• Canonical SMILES: CC1=C(C(=O)N2CCC3(C2=C1)OCCO3)C#N

Introduction

Physical and Chemical Properties

Basic Physical Properties

The compound 2',3'-Dihydro-7'-methyl-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-6'-carbonitrile exhibits several distinguishing physical and chemical characteristics that define its behavior in various environments and reactions. It has a molecular formula of C₁₂H₁₂N₂O₃ and a precise molecular weight of 232.23 g/mol. The compound typically exists as a solid at standard temperature and pressure, though detailed information about its melting point, boiling point, and solubility parameters is limited in the available literature.

Table 1 below summarizes the key physical and chemical properties of this compound:

Property	Value
CAS Number	58610-64-3
Molecular Formula	C₁₂H₁₂N₂O₃
Molecular Weight	232.23 g/mol
Physical State	Solid
Commercial Purity	95-98%
Storage Recommendations	Protected from light
Product Category	Organic Building Blocks

Chemical Reactivity

The chemical reactivity of 2',3'-Dihydro-7'-methyl-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-6'-carbonitrile is largely determined by its functional groups. The nitrile group (-CN) at the 6' position is particularly noteworthy, as it can participate in various transformation reactions, including hydrolysis, reduction, and nucleophilic additions. The carbonyl group within the oxo functionality provides another reactive site, capable of participating in nucleophilic addition reactions that can be utilized in the synthesis of more complex derivatives.

The dioxolane ring system introduces additional reactivity patterns, particularly under acidic conditions where it may undergo ring-opening reactions. This reactivity profile makes the compound versatile as an intermediate in the synthesis of more complex molecules, including pharmaceutically active compounds with enhanced biological properties.

Synthesis and Production Methods

Synthetic Routes

The synthesis of 2',3'-Dihydro-7'-methyl-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-6'-carbonitrile typically involves multi-step organic reactions designed to construct the complex spirocyclic framework. The process generally begins with the formation of appropriately substituted precursors that can be cyclized to create the indolizine core structure. This is followed by additional transformations to introduce the dioxolane ring through spirocyclization reactions and incorporate the necessary functional groups at their respective positions.

One common approach involves starting with properly substituted pyridine derivatives that undergo alkylation followed by intramolecular cyclization to form the indolizine ring system. The spiro center is typically established through reactions involving carbonyl compounds and appropriate diols under acid catalysis to form the dioxolane ring. The incorporation of the cyano group at the 6' position and the methyl group at the 7' position may be achieved either through direct functionalization of the formed indolizine system or by beginning with precursors already containing these functionalities.

The synthetic challenges associated with this compound include achieving stereoselectivity at the spiro center and managing the regioselectivity of functionalization steps. These challenges often necessitate careful control of reaction conditions and the use of protecting group strategies to achieve the desired product in acceptable yields and purity.

Industrial Production Considerations

While the laboratory-scale synthesis of this compound is well-established, industrial production would require optimization of reaction conditions to improve yield, reduce waste, and minimize the use of hazardous reagents. Continuous flow chemistry methodologies might offer advantages for scaling up the synthesis, particularly for the more hazardous or exothermic steps in the reaction sequence.

Quality control measures for industrial production would need to focus on assessing the purity of the final product, with particular attention to potential isomeric impurities that might arise from incomplete stereoselectivity during the formation of the spiro center. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry would be essential for characterizing both the product and any impurities.

Biological Activity and Applications

Role in Medicinal Chemistry

One of the most important applications of 2',3'-Dihydro-7'-methyl-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-6'-carbonitrile lies in its use as an intermediate in the preparation of Camptothecin derivatives. Camptothecin is a naturally occurring alkaloid that has served as a lead compound for the development of several clinically approved anticancer drugs, including topotecan and irinotecan. These compounds function as topoisomerase I inhibitors, interfering with DNA replication in cancer cells and ultimately leading to cell death.

The structural features of the spiro compound make it particularly valuable in medicinal chemistry explorations aimed at developing novel Camptothecin analogs with improved pharmacological properties, such as enhanced potency, improved pharmacokinetics, and reduced toxicity. The compound's rigid spirocyclic framework provides a scaffold that can be further modified to optimize interactions with biological targets while maintaining the essential structural elements required for activity.